![molecular formula C17H25N3O2 B5294973 1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)piperidine-4-carboxamide](/img/structure/B5294973.png)
1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)piperidine-4-carboxamide
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Overview
Description
1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)piperidine-4-carboxamide, also known as MP-10, is a synthetic compound that belongs to the family of piperidine derivatives. This compound has been widely used in scientific research due to its potential therapeutic effects on various diseases.
Mechanism of Action
The mechanism of action of 1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)piperidine-4-carboxamide is not fully understood, but it is believed to involve the modulation of nicotinic acetylcholine receptors in the brain. These receptors are involved in various physiological processes, including learning, memory, and attention. This compound has been shown to bind to these receptors and modulate their activity, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, reduce inflammation in animal models, and improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and multiple sclerosis.
Advantages and Limitations for Lab Experiments
1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)piperidine-4-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, allowing for large-scale studies. Additionally, this compound has been extensively studied, and its effects on various diseases have been well-characterized. However, there are also limitations to using this compound in lab experiments. It is a synthetic compound that may not accurately represent the effects of natural compounds in the body. Additionally, this compound has not been extensively studied in humans, so its potential therapeutic effects in humans are not well-understood.
Future Directions
For research include the development of more potent and selective nicotinic acetylcholine receptor modulators, the study of 1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)piperidine-4-carboxamide in combination with other compounds, and more studies to understand its potential therapeutic effects in humans.
Synthesis Methods
The synthesis of 1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)piperidine-4-carboxamide involves the reaction of 1-methyl-2-pyridin-2-ylethylamine with acetic anhydride to form 1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)amine. The resulting compound is then reacted with piperidine-4-carboxylic acid to form this compound. This synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
1-acetyl-N-methyl-N-(1-methyl-2-pyridin-2-ylethyl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic effects on various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and multiple sclerosis. Additionally, this compound has been used as a tool to study the role of nicotinic acetylcholine receptors in the brain.
properties
IUPAC Name |
1-acetyl-N-methyl-N-(1-pyridin-2-ylpropan-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2/c1-13(12-16-6-4-5-9-18-16)19(3)17(22)15-7-10-20(11-8-15)14(2)21/h4-6,9,13,15H,7-8,10-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCUONPYUEPQXKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CC=N1)N(C)C(=O)C2CCN(CC2)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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